2-[2-[(Z)-2-(5-nitro-2,4-dioxo-1H-pyrimidin-6-yl)ethenyl]phenoxy]acetamide

• IUPAC Name: 2-[2-[(Z)-2-(5-nitro-2,4-dioxo-1H-pyrimidin-6-yl)ethenyl]phenoxy]acetamide
• InChI: InChI=1S/C14H12N4O6/c15-11(19)7-24-10-4-2-1-3-8(10)5-6-9-12(18(22)23)13(20)17-14(21)16-9/h1-6H,7H2,(H2,15,19)(H2,16,17,20,21)/b6-5-
• InChI Key: UCHUKJLFMCMRQL-WAYWQWQTSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC2=C(C(=O)NC(=O)N2)[N+](=O)[O-])OCC(=O)N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C\C2=C(C(=O)NC(=O)N2)[N+](=O)[O-])OCC(=O)N
• Molecular Formula: C14H12N4O6
• Molecular Weight: 332.27 g/mol

Description

2-[2-[(Z)-2-(5-nitro-2,4-dioxo-1H-pyrimidin-6-yl)ethenyl]phenoxy]acetamide is a complex organic compound characterized by its unique structure, which includes a nitro group, a pyrimidine ring, and an ethenyl linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-[(Z)-2-(5-nitro-2,4-dioxo-1H-pyrimidin-6-yl)ethenyl]phenoxy]acetamide typically involves multiple steps, starting from readily available precursors. The process often includes:

Formation of the Pyrimidine Ring: This can be achieved through a condensation reaction involving urea and an appropriate β-dicarbonyl compound.

Introduction of the Nitro Group: Nitration of the pyrimidine ring is carried out using a mixture of concentrated nitric and sulfuric acids.

Ethenyl Linkage Formation: The ethenyl group is introduced via a Wittig reaction, where a phosphonium ylide reacts with an aldehyde.

Phenoxyacetamide Formation: The final step involves the coupling of the phenoxy group with acetamide under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The nitro group can undergo reduction to form an amino group under catalytic hydrogenation conditions.

Reduction: The compound can be reduced using agents like lithium aluminum hydride to yield various intermediates.

Common Reagents and Conditions

Oxidation: Hydrogen gas with a palladium catalyst.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Amino Derivatives: From the reduction of the nitro group.

Substituted Phenoxyacetamides: From nucleophilic aromatic substitution reactions.

Scientific Research Applications

2-[2-[(Z)-2-(5-nitro-2,4-dioxo-1H-pyrimidin-6-yl)ethenyl]phenoxy]acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its antimicrobial and anticancer properties.

Industry: Utilized in the development of novel materials and chemical sensors.

Mechanism of Action

The mechanism by which 2-[2-[(Z)-2-(5-nitro-2,4-dioxo-1H-pyrimidin-6-yl)ethenyl]phenoxy]acetamide exerts its effects involves interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to antimicrobial or anticancer activity. The pyrimidine ring may also interact with nucleic acids or enzymes, inhibiting their function.

Comparison with Similar Compounds

Similar Compounds

• 2-[2-[(Z)-2-(5-nitro-2,4-dioxo-1H-pyrimidin-6-yl)ethenyl]phenoxy]ethanol
• 2-[2-[(Z)-2-(5-nitro-2,4-dioxo-1H-pyrimidin-6-yl)ethenyl]phenoxy]propanoic acid

Uniqueness

Compared to similar compounds, 2-[2-[(Z)-2-(5-nitro-2,4-dioxo-1H-pyrimidin-6-yl)ethenyl]phenoxy]acetamide is unique due to its specific acetamide group, which may confer distinct biological activity and chemical reactivity. This uniqueness makes it a valuable compound for targeted research and development in various scientific fields.